Cas no 331281-20-0 (4-Piperidinecarbonitrile,1-acetyl-4-amino-)

• Product Name: 4-Piperidinecarbonitrile,1-acetyl-4-amino-
• CAS No: 331281-20-0
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 301746
• PubChem ID: 22063213
• Update Time: 2025-04-19

4-Piperidinecarbonitrile,1-acetyl-4-amino- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarbonitrile,1-acetyl-4-amino-
• 4-Amino-4-cyano-1-acetylpiperidine
• 1-acetyl-4-aminopiperidine-4-carbonitrile
• 4-Piperidinecarbonitrile,1-acetyl-4-amino-(9ci)
• 1-acetyl-4-amino-piperidin-4-carbonitrile
• SCHEMBL5356389
• 331281-20-0
• MRYHAOMWHFUQBA-UHFFFAOYSA-N
• AKOS006304767

• Inchi： 1S/C8H13N3O/c1-7(12)11-4-2-8(10,6-9)3-5-11/h2-5,10H2,1H3
• InChI Key： MRYHAOMWHFUQBA-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(C#N)(CC1)N

Computed Properties

• Exact Mass: 167.10599
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 70.12